Sarcandrone A
Description
Sarcandrone A is a natural chalcone found in the herbs of Chloranthus spicatus .
Molecular Structure Analysis
Sarcandrone A has the molecular formula C33H30O8 . The IUPAC name for Sarcandrone A is 1-[2,4-dihydroxy-3-(7-hydroxy-5,8-dimethoxy-2-phenyl-3,4-dihydro-2H-chromen-4-yl)-6-methoxyphenyl]-3-phenylprop-2-en-1-one . The exact mass of Sarcandrone A is 554.19406791 g/mol .
Physical And Chemical Properties Analysis
Sarcandrone A has a molecular weight of 554.6 g/mol. It has a Hydrogen Bond Donor Count of 3 and a Hydrogen Bond Acceptor Count of 8. It has a Rotatable Bond Count of 8. The Topological Polar Surface Area is 115 Ų .
Scientific Research Applications
Potential Inhibitor for SARS-CoV-2
“Sarcandrone A” has been identified as a potential inhibitor of spike proteins and ACE2 enzymes for SARS-CoV-2 treatment . This research was conducted using molecular docking in silico approaches, and “Sarcandrone A” was among the top five phytochemical compounds with the best binding energy . This suggests that “Sarcandrone A” could be further explored as an anti-SARS-CoV-2 .
Natural Chalcone
“Sarcandrone A” is a natural chalcone found in the herbs of Chloranthus spicatus . Chalcones are aromatic ketones that form the central core for a variety of important biological compounds. They exhibit several pharmacological activities, including anti-inflammatory, antioxidant, and anticancer effects .
Biflavonoid with a Flavan-Flavanone Skeleton
“Sarcandrone A” is also a biflavonoid with a flavan-flavanone skeleton . Biflavonoids are a type of flavonoid, a class of compounds with antioxidant effects. Flavan-flavanones are a subclass of flavonoids that are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties .
Pharmacokinetic Properties
The pharmacokinetic properties of “Sarcandrone A” suggest that it has good drug-like properties . Pharmacokinetics is the study of how an organism affects a drug, including the absorption, distribution, metabolism, and excretion of the drug .
Potential Therapeutic Applications
Given its potential inhibitory effects on SARS-CoV-2, its natural chalcone properties, and its biflavonoid structure, “Sarcandrone A” could have potential therapeutic applications. These could include treatments for inflammatory conditions, oxidative stress-related diseases, and potentially even cancer .
Future Research Directions
While “Sarcandrone A” shows promise in these areas, more research is needed to confirm these findings and explore other potential applications . Experimental studies are recommended to further investigate the pharmacokinetic properties and therapeutic potential of "Sarcandrone A" .
properties
IUPAC Name |
1-[2,4-dihydroxy-3-(7-hydroxy-5,8-dimethoxy-2-phenyl-3,4-dihydro-2H-chromen-4-yl)-6-methoxyphenyl]-3-phenylprop-2-en-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C33H30O8/c1-38-26-18-24(36)32(40-3)33-29(26)21(16-25(41-33)20-12-8-5-9-13-20)28-23(35)17-27(39-2)30(31(28)37)22(34)15-14-19-10-6-4-7-11-19/h4-15,17-18,21,25,35-37H,16H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WVQIVIOAVUCHLU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(CC(OC2=C(C(=C1)O)OC)C3=CC=CC=C3)C4=C(C(=C(C=C4O)OC)C(=O)C=CC5=CC=CC=C5)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C33H30O8 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
554.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Sarcandrone A | |
Q & A
Q1: How does Sarcandrone A interact with its potential targets, the SARS-CoV-2 spike protein and human ACE2 enzyme, and what are the downstream effects of this interaction?
A: The research primarily employed molecular docking simulations to assess the binding affinity of Sarcandrone A to the spike protein and ACE2. [] The study suggests that Sarcandrone A exhibits a strong binding affinity to these targets, surpassing the binding energies observed for reference inhibitors like artemisinin, ribavirin, and lopinavir. [] While the precise mechanisms of interaction remain to be elucidated experimentally, strong binding to these targets could potentially interfere with viral attachment and entry into host cells, thus hindering SARS-CoV-2 infection. []
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